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Compound of Interest

Compound Name: 6-Methoxy-2-naphthaldehyde

Cat. No.: B117158

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical reagents is a cornerstone of operational excellence and environmental
stewardship. This guide provides a detailed protocol for the proper disposal of 6-Methoxy-2-
naphthaldehyde, ensuring compliance with safety standards and minimizing environmental
impact.

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 6-Methoxy-2-
naphthaldehyde is fundamental to its safe handling and disposal. The following table
summarizes key quantitative data for this compound.

Property Value

Molecular Formula C12H1002[1][2]

Molecular Weight 186.21 g/mol [1][2][3]

Melting Point 80 - 84 °C[1][3][4]

Boiling Point 196 °C @ 10 mmHg[1]

Appearance Solid; White to yellow to orange crystals or

powder

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b117158?utm_src=pdf-interest
https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methoxy-2-naphthaldehyde
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methoxy-2-naphthaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/533084
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/533084
https://www.fishersci.com/store/msds?partNumber=AAB2394306&productDescription=6-METHOXY-2-NAPHTHALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is imperative to adhere to the following safety
measures to mitigate exposure risks and prevent accidental contamination.

o Personal Protective Equipment (PPE): Always handle 6-Methoxy-2-naphthaldehyde with
appropriate PPE. This includes chemical safety goggles or a face shield, nitrile rubber
gloves, and a fully buttoned laboratory coat.[5] In situations where dust may be generated, a
dust mask (such as a type N95) is also required.[3]

» Ventilation: All handling and disposal activities should be performed within a certified
chemical fume hood to ensure adequate ventilation.[1][5]

o Spill Response: In the event of a spill, carefully sweep up the solid material, avoiding the
creation of dust.[1][5] The collected material should be placed into a suitable, sealed
container labeled for hazardous waste disposal.[1][4] Do not allow the chemical to enter
drains.[1][6]

Step-by-Step Disposal Protocol

The recommended disposal method for 6-Methoxy-2-naphthaldehyde involves professional
waste management services due to its chemical nature.

» Waste Identification and Segregation:
o Unused or surplus 6-Methoxy-2-naphthaldehyde should be treated as chemical waste.
o Keep the compound in its original or a compatible, well-sealed container.
o Clearly label the container as hazardous waste, indicating the contents.

» Professional Disposal:

o The primary and recommended disposal method is to engage a licensed professional
waste disposal company.[1]

o Another approved method involves dissolving or mixing the material with a combustible
solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_2_methoxy_1_naphthaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/533084
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_2_methoxy_1_naphthaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromo_2_methoxy_1_naphthaldehyde_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2394306&productDescription=6-METHOXY-2-NAPHTHALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC134780100&productDescription=2-ACETYL-6-METHOXYNAPHTHA+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.benchchem.com/product/b117158?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-methoxy-2-naphthaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[1] This procedure should only be carried out by qualified personnel in a certified facility.

o Contaminated packaging and containers should be disposed of in the same manner as the
unused product.[1]

e Regulatory Compliance:

o Ensure that all disposal activities are in accordance with local, state, and federal
regulations for hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-
Methoxy-2-naphthaldehyde.
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Start: Have 6-Methoxy-2-naphthaldehyde for Disposal

l

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Step 2: Assess Waste Type

Spilled Material

Unused/Contaminated

Unused Product / Contaminated Material

Step 3a: Sweep Up Without Creating Dust

Step 3b: Keep in Sealed, Labeled Container

.

/

Step 4: Place in Suitable, Closed Container for Disposal

Step 5: Contact Licensed Waste Disposal Service

End: Professional Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 6-Methoxy-2-naphthaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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